Cas no 30933-66-5 (1H-Indole-4-acetonitrile)

1H-Indole-4-acetonitrile structure
1H-Indole-4-acetonitrile structure
Product Name:1H-Indole-4-acetonitrile
CAS No:30933-66-5
MF:C10H8N2
MW:156.183921813965
MDL:MFCD09263861
CID:298234
PubChem ID:12825938
Update Time:2025-04-19

1H-Indole-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-Indol-4-yl)acetonitrile
    • 1H-Indole-4-acetonitrile
    • 4-(cyanomethyl)indole
    • 4-Cyanmethyl-indol
    • 4-cyanomethylindole
    • AG-F-02597
    • ANW-64337
    • CTK1C1369
    • Cyanomethyl-4-indol
    • Indol-4-yl-acetonitril
    • indol-4-yl-acetonitrile
    • RD-0157
    • Indole-4-acetonitrile
    • CS-0269018
    • AKOS004122075
    • EN300-170924
    • DTXSID50510841
    • (1H-Indol-4-yl)acetonitrile
    • AM86104
    • J-504706
    • 1H-INDOL-4-YLACETONITRILE
    • 30933-66-5
    • MFCD09263861
    • FT-0746767
    • SCHEMBL10547184
    • A876065
    • DA-19986
    • MDL： MFCD09263861
    • Inchi： 1S/C10H8N2/c11-6-4-8-2-1-3-10-9(8)5-7-12-10/h1-3,5,7,12H,4H2
    • InChI Key： GRDGWHIQADJRCG-UHFFFAOYSA-N
    • SMILES： N1C=CC2C(CC#N)=CC=CC1=2

Computed Properties

  • Exact Mass: 156.06884
  • Monoisotopic Mass: 156.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 39.6Ų

Experimental Properties

  • Density: 1.219±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 115 ºC
  • Boiling Point: 374.1±17.0 ºC (760 Torr),
  • Flash Point: 127.6±6.1 ºC,
  • Refractive Index: 1.673
  • Solubility: Slightly soluble (1.5 g/l) (25 º C),
  • PSA: 39.58

1H-Indole-4-acetonitrile Pricemore >>

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abcr
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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1H-Indole-4-acetonitrile Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:30933-66-5)1H-Indole-4-acetonitrile
Order Number:A876065
Stock Status:in Stock
Quantity:250mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:48
Price ($):494.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:30933-66-5)1H-Indole-4-acetonitrile
A876065
Purity:99%
Quantity:250mg
Price ($):494.0
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